Lactate Dehydrogenase A

Target Description

Lactate Dehydrogenase A (LDHA) is a key enzyme in anaerobic glycolysis, catalyzing the interconversion of pyruvate and L-lactate with the concomitant interconversion of NADH and NAD+. Highly expressed in many cancer cells, LDHA plays a critical role in maintaining glycolytic flux and promoting tumor growth, metastasis, and resistance to therapy, making it a promising therapeutic target for oncology. Its inhibition can disrupt cancer cell metabolism and energy production.